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Compound of Interest

Compound Name: D-Phenylalanine-d8

Cat. No.: B12309289 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical reagents like D-Phenylalanine-d8 is paramount. This guide

provides immediate, essential safety protocols, operational plans for handling, and compliant

disposal procedures to foster a secure and productive laboratory environment.

Personal Protective Equipment (PPE)
When handling D-Phenylalanine-d8, adherence to standard laboratory safety protocols is

crucial. While D-Phenylalanine is not classified as a hazardous substance, appropriate PPE

should be worn to minimize exposure and prevent contamination.[1][2]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves
Nitrile rubber gloves are

recommended.[3][4]

Body Protection Laboratory Coat
A long-sleeved lab coat should

be worn at all times.[3][5]

Respiratory Protection Fume Hood or Respirator

Work should be conducted in a

certified chemical fume hood to

minimize inhalation of dust. If a

fume hood is not available, a

NIOSH-approved respirator

with a particulate filter may be

used.[3][6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is critical for both safety and maintaining the integrity

of D-Phenylalanine-d8.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

To prevent hydrogen-deuterium exchange from atmospheric moisture, consider storing the

compound under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.[7]

2. Preparation and Handling:

All handling of the powdered compound should be performed within a certified chemical

fume hood to prevent inhalation of dust.[3]
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Use designated spatulas and weigh boats for transferring the compound.

Avoid contact with skin, eyes, and clothing.[1]

3. Spill and Exposure Procedures:

Minor Spill: In the event of a small spill, dampen the solid material with water and sweep it up

into a suitable, sealed container for hazardous waste disposal.[6]

Skin Contact: If the chemical comes into contact with your skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.[8][9]

Eye Contact: In case of eye contact, flush the eyes with water as a precaution.[8][9]

Inhalation: If inhaled, move the individual to fresh air. If they are not breathing, provide

artificial respiration.[8][9]

Disposal Plan
Proper disposal of D-Phenylalanine-d8 and any associated waste is essential to prevent

environmental contamination and comply with regulations. Although deuterium is a stable, non-

radioactive isotope, the chemical waste should be handled responsibly.[10]

Unused Compound: Dispose of as chemical waste through a licensed and reputable

chemical waste disposal company.[10] The material should be placed in a properly labeled

and sealed container.

Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,

that have come into contact with D-Phenylalanine-d8 should be disposed of in a designated

hazardous waste container.[3]

Solutions: Aqueous and organic solutions containing D-Phenylalanine-d8 should be

collected in separate, appropriate hazardous waste containers.

Physical and Chemical Properties
The following table summarizes key physical and chemical data for D-Phenylalanine.
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Property Value

Molecular Formula C₉H₃D₈NO₂

Appearance Off-white powder solid[1][11]

Melting Point 273 - 276 °C / 523.4 - 528.8 °F[1][11]

Stability Stable under normal conditions[1][11]

Incompatible Materials Acids, Bases, Strong oxidizing agents[1][11]

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Phenylalanine-d8 in a

laboratory setting, from initial preparation to final disposal.
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Safe handling workflow for D-Phenylalanine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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